Cas no 2248404-17-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate
• CAS No: 2248404-17-1
• MF: C₁₈H₉ClN₂O₄
• MW: 352.728063344955
• CID: 5923312
• PubChem ID: 165718715
• Update Time: 2025-06-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248404-17-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate
• EN300-6517615

• Inchi： 1S/C18H9ClN2O4/c19-11-8-10-4-3-7-20-15(10)14(9-11)18(24)25-21-16(22)12-5-1-2-6-13(12)17(21)23/h1-9H
• InChI Key： ZOGYCDABPVFTFL-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CN=C2C(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.0250845g/mol
• Monoisotopic Mass: 352.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate (CAS No: 2248404-17-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248404-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of isoindole and quinoline scaffolds, two heterocyclic systems renowned for their broad spectrum of biological activities. The presence of a dioxo group and a chloro substituent on the quinoline ring, coupled with the unique 1H-isoindol core, endows this compound with distinct structural and functional properties that make it a promising candidate for further exploration in drug discovery.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate is particularly noteworthy due to its potential to interact with biological targets in multiple ways. The isoindole portion of the molecule is known to exhibit bioisosterism with benzene derivatives, which can influence binding affinity and selectivity. Meanwhile, the quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives having demonstrated efficacy against various diseases, including malaria, cancer, and infectious diseases. The dioxo group introduces electrophilic centers that can participate in nucleophilic substitution reactions, while the chloro substituent can serve as a modulator of electronic properties and metabolic stability.

In recent years, there has been growing interest in developing novel compounds that combine the advantages of multiple heterocyclic systems. The combination of isoindole and quinoline in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate aligns with this trend. Such hybrid molecules often exhibit enhanced biological activity compared to their individual components due to synergistic effects between the different pharmacophoric regions. This concept has been validated by several studies demonstrating that hybrid compounds derived from isoindole and quinoline can exhibit potent activity against enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate is its potential as an inhibitor of enzymes that play critical roles in cancer progression. For instance, quinoline derivatives have been extensively studied for their ability to inhibit kinases and other enzymes overexpressed in tumor cells. The isoindole moiety can further enhance binding interactions by occupying specific pockets or cavities on the target protein. Preliminary computational studies suggest that this compound may interact with key residues in the active site of enzymes such as tyrosine kinases, which are implicated in signal transduction pathways that drive cell proliferation and survival.

Moreover, the dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate has been shown to be a versatile pharmacophore in medicinal chemistry. It can participate in hydrogen bonding interactions with nucleophilic residues in proteins or act as an electron-withdrawing group to modulate electronic properties. This dual functionality makes it an attractive feature for designing molecules with optimized solubility and bioavailability. In contrast, the chloro substituent on the quinoline ring can influence metabolic stability by affecting electronic distribution and reactivity patterns. These structural features collectively contribute to the compound's potential as a lead molecule for drug development.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-chloroquinoline-8-carboxylate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of intricate molecular frameworks while maintaining high regioselectivity and yield. These advancements have made it feasible to explore more sophisticated derivatives of this compound family for improved pharmacological profiles.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoidoloquinoquinate (CAS No: 224840417) has been ongoing in several research groups worldwide. Initial assays have shown promising results in vitro against various cancer cell lines. For example, studies indicate that this compound can induce apoptosis in human leukemia cells by disrupting mitochondrial function or inhibiting key signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, preclinical investigations have explored its potential as an antiviral agent against RNA viruses by targeting viral proteases or polymerases.

The synthesis and characterization of analogs derived from 1H-indolo[2',3':4',5']quino[4',5']quinoxalinone (CAS No: 224840417) have further expanded our understanding of its pharmacological properties. By modifying substituents on either the isoindole or quinoline portions of the molecule, researchers have identified structural variations that enhance potency or selectivity without compromising overall efficacy. Such modifications are critical steps toward optimizing lead compounds into viable drug candidates capable of meeting stringent pharmaceutical standards.

The role of computational chemistry in studying compounds like 6-chloronicotinonitrile derivative (CAS No: 224840417) cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes between this molecule and biological targets with high accuracy before conducting expensive wet-lab experiments. This approach not only accelerates drug discovery but also reduces resource consumption by prioritizing promising candidates based on computational data alone.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol^-₂-yl 6-chlor^-_quinoline^->a carboxylic acid derivative (CAS No: 224840417) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Continued research into this compound and its derivatives holds great promise for developing novel therapeutics against various diseases while leveraging cutting-edge synthetic methods alongside computational tools for efficient discovery processes.